Cas no 2227830-10-4 ((2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227830-10-4
• MF: C₇H₉ClF₃N₃O
• MW: 243.614070653915
• CID: 6289626
• PubChem ID: 165781676
• Update Time: 2025-10-28

(2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• 2227830-10-4
• (2S)-2-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1962143

• Inchi： 1S/C7H9ClF3N3O/c1-14-6(8)4(3(12)2-15)5(13-14)7(9,10)11/h3,15H,2,12H2,1H3/t3-/m1/s1
• InChI Key： QLJFYMCIHXMKOJ-GSVOUGTGSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)[C@@H](CO)N

Computed Properties

• Exact Mass: 243.0386241g/mol
• Monoisotopic Mass: 243.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227830-10-4)

The compound (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol, identified by its CAS No. 2227830-10-4, is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a pyrazole core substituted with chloro, methyl, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecificity and functional group diversity, which are critical for drug discovery and crop protection formulations.

In recent years, the demand for chiral building blocks like (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound’s trifluoromethyl group, in particular, enhances metabolic stability and bioavailability, aligning with trends in the development of next-generation therapeutics. Additionally, its pyrazole moiety is a common pharmacophore in anti-inflammatory and antiviral agents, making it a hotspot for researchers exploring treatments for emerging diseases.

The synthesis of CAS No. 2227830-10-4 often involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. This aligns with the pharmaceutical industry’s shift toward green chemistry and sustainable manufacturing practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with stringent regulatory standards for active pharmaceutical ingredients (APIs).

Beyond pharmaceuticals, (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has garnered attention in agrochemical research. The chloro and trifluoromethyl substituents contribute to its potential as a precursor for herbicides and pesticides, addressing global challenges like crop resistance and food security. Its mode of action may involve interference with plant enzymatic pathways, offering a targeted approach to pest management.

From a commercial perspective, suppliers of CAS No. 2227830-10-4 highlight its scalability and custom synthesis options, catering to the needs of contract research organizations (CROs) and generic drug manufacturers. The compound’s patent status and regulatory pathways are frequently searched topics, reflecting industry interest in its market potential. Furthermore, its storage and handling require adherence to Good Laboratory Practices (GLP), emphasizing stability under controlled conditions.

In summary, (2S)-2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol represents a convergence of innovation in synthetic chemistry and applied life sciences. Its role in advancing precision medicine and sustainable agriculture underscores its relevance in contemporary research. As scientific inquiries into its derivatives expand, this compound is poised to remain a focal point in both academic and industrial settings.